Cas no 2256713-59-2 (3-((methyl-d3)thio)propan-1-amine)

• Product Name: 3-((methyl-d3)thio)propan-1-amine
• CAS No: 2256713-59-2
• MF: C₄H₁₁NS
• MW: 108.220324754715
• CID: 6825048
• PubChem ID: 171935393
• Update Time: 2025-03-02

3-((methyl-d3)thio)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• G88654
• CS-23137
• 3-((METHYL-D3)THIO)PROPAN-1-AMINE
• 2256713-59-2
• 3-((methyl-d3)thio)propan-1-amine

• Inchi： 1S/C4H11NS/c1-6-4-2-3-5/h2-5H2,1H3/i1D3
• InChI Key： KKYSBGWCYXYOHA-FIBGUPNXSA-N
• SMILES： S(C([2H])([2H])[2H])CCCN

Computed Properties

• Exact Mass: 108.08005077Da
• Monoisotopic Mass: 108.08005077Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 23.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.3Ų